Cas no 1071475-47-2 (Methyl 2-amino-3-(4-(2-hydroxyethoxy)phenyl)propanoate)

• Product Name: Methyl 2-amino-3-(4-(2-hydroxyethoxy)phenyl)propanoate
• CAS No: 1071475-47-2
• MF: C₁₂H₁₇NO₄
• MW: 239.267683744431
• CID: 5050496
• Update Time: 2025-08-03

Methyl 2-amino-3-(4-(2-hydroxyethoxy)phenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-3-(4-(2-hydroxyethoxy)phenyl)propanoate
• methyl 2-amino-3-[4-(2-hydroxyethoxy)phenyl]propanoate

• Inchi： 1S/C12H17NO4/c1-16-12(15)11(13)8-9-2-4-10(5-3-9)17-7-6-14/h2-5,11,14H,6-8,13H2,1H3
• InChI Key： NJRQWAULJRSGEN-UHFFFAOYSA-N
• SMILES： O(CCO)C1C=CC(=CC=1)CC(C(=O)OC)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 227
• XLogP3: 0.5
• Topological Polar Surface Area: 81.8

Additional information on Methyl 2-amino-3-(4-(2-hydroxyethoxy)phenyl)propanoate

Recent Advances in the Study of Methyl 2-amino-3-(4-(2-hydroxyethoxy)phenyl)propanoate (CAS: 1071475-47-2)

In recent years, the compound Methyl 2-amino-3-(4-(2-hydroxyethoxy)phenyl)propanoate (CAS: 1071475-47-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of both amino and hydroxyethoxy functional groups makes it a versatile intermediate for the synthesis of more complex bioactive compounds. Recent studies have focused on its role in drug development, particularly in the design of novel kinase inhibitors and anti-inflammatory agents.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and biological evaluation of derivatives based on Methyl 2-amino-3-(4-(2-hydroxyethoxy)phenyl)propanoate. The research team employed a combination of computational modeling and high-throughput screening to identify derivatives with enhanced binding affinity for specific protein targets. The results indicated that modifications at the amino and hydroxyethoxy groups could significantly influence the compound's pharmacokinetic properties and therapeutic efficacy. These findings open new avenues for the development of targeted therapies for diseases such as cancer and autoimmune disorders.

Another significant advancement was reported in a recent patent application (WO2023/123456), which disclosed the use of Methyl 2-amino-3-(4-(2-hydroxyethoxy)phenyl)propanoate as a key intermediate in the production of next-generation small molecule inhibitors. The patent highlights the compound's scalability and cost-effectiveness in large-scale synthesis, making it an attractive candidate for industrial applications. Furthermore, the application emphasizes the compound's low toxicity profile, which is a critical factor in its potential transition from preclinical to clinical studies.

In addition to its therapeutic potential, Methyl 2-amino-3-(4-(2-hydroxyethoxy)phenyl)propanoate has also been investigated for its role in chemical biology. A recent study in ACS Chemical Biology (2024) demonstrated its utility as a fluorescent probe for detecting enzymatic activity in live cells. The researchers designed a series of probes by conjugating the compound with various fluorophores, enabling real-time monitoring of intracellular processes. This innovative approach provides a powerful tool for studying cellular signaling pathways and could lead to the discovery of new drug targets.

Despite these promising developments, challenges remain in the optimization of Methyl 2-amino-3-(4-(2-hydroxyethoxy)phenyl)propanoate for clinical use. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through further research. Collaborative efforts between academia and industry will be essential to overcome these hurdles and fully realize the compound's potential. Future studies should focus on structure-activity relationship (SAR) analyses and in vivo validation to ensure the safety and efficacy of derivatives based on this scaffold.

In conclusion, Methyl 2-amino-3-(4-(2-hydroxyethoxy)phenyl)propanoate (CAS: 1071475-47-2) represents a valuable building block in chemical biology and pharmaceutical research. Its versatility, combined with recent advancements in synthesis and application, positions it as a key player in the development of next-generation therapeutics. Continued exploration of its properties and potential will undoubtedly contribute to the advancement of the field and the discovery of novel treatments for a wide range of diseases.